Cas no 2172022-75-0 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid
• CAS No: 2172022-75-0
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5791177
• PubChem ID: 165579558
• Update Time: 2025-06-09

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1532435
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]-3-methylazetidine-3-carboxylic acid
• EN300-1532620
• 3-methyl-1-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
• 2171226-01-8
• 2172022-75-0
• 3-methyl-1-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutanecarbonyl]azetidine-3-carboxylic acid
• EN300-1532650
• 2171179-72-7
• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-25(23(29)30)13-27(14-25)22(28)15-10-16(11-15)26-24(31)32-12-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,15-16,21H,10-14H2,1H3,(H,26,31)(H,29,30)
• InChI Key： ZJPFGPKFXRFCMU-UHFFFAOYSA-N
• SMILES： O=C(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid

Comprehensive Analysis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172022-75-0)

The compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172022-75-0) is a highly specialized peptide derivative with significant applications in pharmaceutical research and drug development. Its unique structure, featuring a cyclobutane ring and a methylazetidine moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and protease inhibition, aligning with current trends in precision medicine.

One of the most notable features of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid is its Fmoc-protected amino group, which is crucial for solid-phase peptide synthesis (SPPS). This protection strategy is widely used in the production of therapeutic peptides, a rapidly growing segment in the pharmaceutical industry. The compound’s carboxylic acid functionality further enhances its utility as a building block for constructing complex peptide-based drugs, addressing the rising demand for innovative therapies in oncology and metabolic diseases.

In the context of AI-driven drug discovery, CAS No. 2172022-75-0 has garnered attention as a computational chemistry target. Machine learning models are increasingly being employed to predict the binding affinity and pharmacokinetic properties of such compounds, accelerating the identification of lead candidates. This aligns with the broader industry shift toward high-throughput screening and in silico optimization, which are critical for reducing drug development timelines and costs.

The cyclobutanecarbonyl segment of the molecule contributes to its conformational rigidity, a property highly sought after in the design of peptide mimetics. This rigidity can improve target selectivity and metabolic stability, addressing common challenges in peptide-based therapeutics. As the pharmaceutical industry continues to explore cyclic peptides for their enhanced bioavailability and receptor interaction, compounds like 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid are gaining prominence.

From a synthetic chemistry perspective, the compound’s methylazetidine ring offers intriguing possibilities for structure-activity relationship (SAR) studies. Researchers are investigating how modifications to this moiety can influence drug potency and toxicity profiles, particularly in the context of GPCR-targeted therapies. This aligns with the growing interest in small-molecule modulators for neurological disorders and inflammatory diseases, where azetidine derivatives have shown promise.

In summary, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutanecarbonyl-3-methylazetidine-3-carboxylic acid (CAS No. 2172022-75-0) represents a versatile and highly functionalized compound with broad applicability in modern drug discovery. Its unique structural features and compatibility with cutting-edge technologies like AI-assisted design and SPPS make it a valuable asset for researchers aiming to develop the next generation of therapeutic agents.